![molecular formula C18H18FN3O3 B2509971 1-(2-(2-fluorophenoxy)acetyl)-N-(3-methylpyridin-2-yl)azetidine-3-carboxamide CAS No. 1448133-74-1](/img/structure/B2509971.png)
1-(2-(2-fluorophenoxy)acetyl)-N-(3-methylpyridin-2-yl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(2-fluorophenoxy)acetyl)-N-(3-methylpyridin-2-yl)azetidine-3-carboxamide is a synthetic compound that belongs to the class of azetidine carboxamide derivatives. It has been studied for its potential use as a therapeutic agent due to its unique chemical structure and potential biological activity. In
Scientific Research Applications
Metabolic and Disposition Studies
Research on compounds like "1-(2-(2-fluorophenoxy)acetyl)-N-(3-methylpyridin-2-yl)azetidine-3-carboxamide" often involves studies on metabolism and disposition using techniques like 19F-NMR spectroscopy. These studies support the selection of candidates for further development by elucidating the metabolic fate, excretion balance, and pharmacokinetic properties of potential drug candidates (Monteagudo et al., 2007).
Glucokinase Activators for Diabetes Treatment
Compounds with structural similarities are explored as glucokinase activators, representing a promising potential treatment for Type 2 diabetes. The optimization of novel indazole and pyrazolopyridine-based activators has led to the identification of potent activators with favorable pharmacokinetic properties and in vivo efficacy, highlighting the therapeutic potential of such compounds in managing diabetes mellitus (Pfefferkorn et al., 2012).
Antimicrobial and Antitubercular Activities
New pyrimidine-azetidinone analogues are synthesized for their potential antioxidant, in vitro antimicrobial, and antitubercular activities. These studies aim at designing further antibacterial and antituberculosis active compounds, indicating the significance of azetidine derivatives in combating infectious diseases (Chandrashekaraiah et al., 2014).
Synthesis and Drug Design
The synthesis of novel compounds, including those with azetidine and fluoro-substituted moieties, plays a crucial role in drug design and discovery. These efforts are directed towards developing new therapeutic agents with enhanced pharmacological profiles, such as improved analgesic properties, by chemical modification and optimization of existing drug molecules. The strategic modification of molecular structures aims at optimizing biological properties and addressing specific therapeutic needs (Ukrainets et al., 2015).
properties
IUPAC Name |
1-[2-(2-fluorophenoxy)acetyl]-N-(3-methylpyridin-2-yl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN3O3/c1-12-5-4-8-20-17(12)21-18(24)13-9-22(10-13)16(23)11-25-15-7-3-2-6-14(15)19/h2-8,13H,9-11H2,1H3,(H,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMMMIYOASMAAER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=O)C2CN(C2)C(=O)COC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.